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Compound of Interest

Compound Name: Nidurufin

Cat. No.: B12406747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Nidurufin, an anthraquinone mycotoxin. Nidurufin is a known intermediate in the

biosynthetic pathway of aflatoxins, a class of highly toxic and carcinogenic compounds

produced by certain species of Aspergillus fungi. Due to its role as a precursor to these

significant food contaminants, understanding the properties of Nidurufin is crucial for research

into mycotoxin formation, detection, and control.

Chemical and Physical Properties
Direct experimental data for many of the physical and chemical properties of Nidurufin are not

extensively reported in publicly available literature. However, its properties can be inferred from

its chemical structure and comparison with related, well-studied mycotoxins such as Aflatoxin

B1. Nidurufin is structurally characterized as an anthraquinone pigment.[1]
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Property Value Source/Comment

CAS Registry Number 28458-23-3 Chemical Abstracts Service

Molecular Formula C₂₀H₁₆O₈ ---

Molecular Mass 384.34 g/mol ---

Appearance Yellow Pigment

As an anthraquinone

associated with aflatoxin

biosynthesis.[1]

Physicochemical Data
Quantitative data for properties such as melting point, boiling point, and pKa for Nidurufin are

not readily available. For context, the properties of the related mycotoxin, Aflatoxin B1, are

provided for comparison. Aflatoxins are generally described as colorless to pale-yellow crystals.

[2] They are slightly soluble in water and freely soluble in moderately polar organic solvents like

chloroform and methanol.[2]

Property Nidurufin Value
Aflatoxin B1 (for
comparison)

Source (Aflatoxin
B1)

Melting Point Data not available 268-269 °C ---

Boiling Point Data not available Data not available ---

Water Solubility Data not available
Slightly soluble (10–

20 µg/mL)
[2]

Solubility in Organic

Solvents
Data not available

Freely soluble in

chloroform, methanol,

and dimethyl sulfoxide

[2]

pKa Data not available Data not available ---

Experimental Protocols
Specific experimental protocols for the isolation and characterization of Nidurufin are not

detailed in the available literature. However, general methodologies for the analysis of
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mycotoxins, including aflatoxin precursors, are well-established. These typically involve a

combination of chromatographic separation and spectroscopic detection.

Extraction and Chromatography
Mycotoxins are typically extracted from a sample matrix (e.g., fungal culture, contaminated

food) using a suitable organic solvent. The resulting extract is then purified and concentrated.

High-Performance Liquid Chromatography (HPLC) is a commonly employed technique for the

separation of mycotoxins from complex mixtures.

Spectroscopic Characterization
The structural elucidation and quantification of Nidurufin would rely on a suite of spectroscopic

techniques:

UV-Visible (UV-Vis) Spectroscopy: As an anthraquinone, Nidurufin is expected to exhibit

characteristic absorption bands in the UV-Vis spectrum. This technique is useful for initial

identification and quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for the

detailed structural determination of organic molecules like Nidurufin, providing information

about the chemical environment of individual atoms.

Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups

present in a molecule, which would help to confirm the structure of Nidurufin.

Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the

precise molecular weight and elemental composition of a compound. Tandem mass

spectrometry (MS/MS) can provide structural information through fragmentation analysis.

Role in Aflatoxin Biosynthesis
Nidurufin is a key intermediate in the biosynthetic pathway of aflatoxins.[1] This complex

pathway involves a series of enzymatic conversions starting from acetate and leading to the

final aflatoxin products.[3] The pathway is encoded by a cluster of genes in the genome of

aflatoxigenic Aspergillus species.[3][4] Nidurufin is formed from earlier precursors such as

norsolorinic acid, averantin, and averufin.[1]
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Below is a diagram illustrating the key steps in the early to middle stages of the aflatoxin

biosynthetic pathway, highlighting the position of Nidurufin.

Acetate Polyketide Norsolorinic acid Averantin Averufin Nidurufin Versiconal hemiacetal acetateProposed step Versicolorin B Versicolorin A Later Stages...

Click to download full resolution via product page

Aflatoxin Biosynthesis Pathway Intermediate Steps

Signaling Pathways
The production of aflatoxins, and therefore the synthesis of intermediates like Nidurufin, is

regulated by complex signaling pathways within the fungus. These pathways are influenced by

environmental factors. The expression of the aflatoxin biosynthesis genes is controlled by a

pathway-specific transcription factor called AflR.[4] The activity of AflR is, in turn, modulated by

broader signaling networks in the cell, such as the G-protein signaling pathway and the target

of rapamycin (TOR) signaling pathway, which integrate signals related to nutrition, stress, and

development to control mycotoxin production.[5][6]

The following diagram illustrates the general logical relationship of the signaling control over

the aflatoxin biosynthesis gene cluster.
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Regulatory Control of Aflatoxin Biosynthesis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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